Cas no 1704082-12-1 ((3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid)

1704082-12-1 structure
Product name:(3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
CAS No:1704082-12-1
MF:C16H22BClN2O5
MW:368.620283603668
MDL:MFCD28400449
CID:4674275
(3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
- AM88348
- (3-(4-(t-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
- (3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid
-
- MDL: MFCD28400449
- Inchi: 1S/C16H22BClN2O5/c1-16(2,3)25-15(22)20-8-6-19(7-9-20)14(21)12-10-11(17(23)24)4-5-13(12)18/h4-5,10,23-24H,6-9H2,1-3H3
- InChI Key: CNWLGRHFYXCFGU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(B(O)O)C=C1C(N1CCN(C(=O)OC(C)(C)C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 491
- Topological Polar Surface Area: 90.3
(3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T124305-100mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 100mg |
$ 240.00 | 2022-06-03 | ||
eNovation Chemicals LLC | D626488-1g |
(3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 97% | 1g |
$1520 | 2024-05-24 | |
Chemenu | CM211417-1g |
(3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 95% | 1g |
$877 | 2022-09-02 | |
Matrix Scientific | 150056-500mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid, 95% |
1704082-12-1 | 95% | 500mg |
$302.00 | 2023-09-10 | |
eNovation Chemicals LLC | D626488-1g |
(3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 97% | 1g |
$1520 | 2025-02-25 | |
eNovation Chemicals LLC | D626488-500mg |
(3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 97% | 500mg |
$257 | 2023-09-03 | |
Matrix Scientific | 150056-1g |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid, 95% |
1704082-12-1 | 95% | 1g |
$452.00 | 2023-09-10 | |
TRC | T124305-50mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 50mg |
$ 145.00 | 2022-06-03 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B855719-500mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 98% | 500mg |
¥1,812.00 | 2022-09-02 | |
eNovation Chemicals LLC | D626488-1g |
(3-(4-(tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid |
1704082-12-1 | 97% | 1g |
$1520 | 2025-02-26 |
(3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid Related Literature
-
Shubo Wang,Jun Pu,Yao Tong,Yuanyuan Cheng,Yan Gao,Zhenghua Wang J. Mater. Chem. A, 2014,2, 5434-5440
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
-
Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
-
Benny Danilo Belviso,Rocco Caliandro,Dritan Siliqi,Vito Calderone,Fabio Arnesano,Giovanni Natile Chem. Commun., 2013,49, 5492-5494
-
Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
1704082-12-1 ((3-(4-(Tert-butoxycarbonyl)piperazine-1-carbonyl)-4-chlorophenyl)boronic acid) Related Products
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